![molecular formula C17H19N5O B6532996 3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine CAS No. 1058473-51-0](/img/structure/B6532996.png)
3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine (CPP-Pyr) is a novel small molecule that has recently been studied for its potential applications in scientific research. CPP-Pyr is a nitrogen-containing heterocyclic compound that can be synthesized using a variety of methods, and it has been demonstrated to possess a range of biochemical and physiological effects that make it an attractive option for use in laboratory experiments.
Scientific Research Applications
3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine has recently been studied for its potential applications in scientific research. It has been demonstrated to possess a range of biochemical and physiological effects that make it an attractive option for use in laboratory experiments. This compound has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for use in the development of new therapeutic agents. Additionally, this compound has been studied for its potential applications in drug delivery, as it has been demonstrated to be able to target specific cells and tissues in the body.
Mechanism of Action
The mechanism of action of 3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine is not yet fully understood. However, it is believed that this compound is able to interact with a variety of cellular targets, including proteins, enzymes, and receptors, to produce its various effects. In particular, this compound has been demonstrated to interact with the cyclic AMP-dependent protein kinase, which is involved in the regulation of a variety of cellular processes, including cell growth and differentiation. Additionally, this compound has been shown to interact with the nuclear factor-kappa B, which is involved in the regulation of inflammation and the immune response.
Biochemical and Physiological Effects
This compound has been demonstrated to possess a range of biochemical and physiological effects. In particular, this compound has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, this compound has been demonstrated to possess anti-angiogenic and anti-metastatic effects, making it a promising candidate for use in the development of new therapeutic agents. This compound has also been shown to possess antioxidant and neuroprotective effects, making it a potential candidate for use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine has a number of advantages for use in laboratory experiments. In particular, this compound is a small molecule, making it easy to synthesize and manipulate in the laboratory. Additionally, this compound is a stable compound, making it easy to store and transport. Furthermore, this compound has a wide range of biochemical and physiological effects, making it a promising candidate for use in the development of new therapeutic agents.
However, this compound also has a number of limitations for use in laboratory experiments. In particular, the mechanism of action of this compound is not yet fully understood, making it difficult to predict its effects in the body. Additionally, this compound has a number of potential side effects, including nausea, vomiting, and diarrhea, which may limit its use in clinical trials.
Future Directions
Given the potential of 3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine for use in scientific research, there are a number of potential future directions for its development. In particular, further research is needed to determine the exact mechanism of action of this compound and to identify potential therapeutic applications. Additionally, further research is needed to investigate the potential side effects of this compound and to develop strategies to minimize their occurrence. Finally, further research is needed to investigate the potential of this compound for use in drug delivery and to develop strategies to optimize its delivery to target cells and tissues.
Synthesis Methods
3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine can be synthesized from a variety of starting materials, including 4-chloropyridine, 4-aminopyridine, and 4-cyano-pyridine. The most common method is the condensation of 4-chloropyridine and 4-aminopyridine in the presence of a base such as sodium hydroxide. This reaction produces a cyclic intermediate which can then be treated with aqueous sodium hydroxide to yield the desired product. Other methods for the synthesis of this compound include the condensation of 4-cyano-pyridine with 4-aminopyridine, the condensation of 4-chloropyridine with 4-cyano-pyridine, and the condensation of 4-cyano-pyridine with 4-chloropyridine.
properties
IUPAC Name |
cyclopropyl-[4-(6-pyridin-4-ylpyridazin-3-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O/c23-17(14-1-2-14)22-11-9-21(10-12-22)16-4-3-15(19-20-16)13-5-7-18-8-6-13/h3-8,14H,1-2,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFHJEQHIZBQWNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.